Cas no 439081-52-4 (methyl(oxan-4-ylmethyl)amine)

• Product Name: methyl(oxan-4-ylmethyl)amine
• CAS No: 439081-52-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD06739009
• CID: 327245
• PubChem ID: 22225668
• Update Time: 2025-07-17

methyl(oxan-4-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• Methyl-(tetrahydropyran-4-ylmethyl)amine
• 2H-Pyran-4-methanamine,tetrahydro-N-methyl-
• METHYL-(TETRAHYDRO-PYRAN-4-YLMETHYL)-AMINE
• N-Methyl(tetrahydro-2H-pyran-4-yl)methanamine
• N-Methyl-(tetrahydropyran-4-ylmethyl)amine
• 4-[(Methylamino)methyl]tetrahydro-2H-pyran
• N-Methyl-1-(tetrahydro-2H-pyran-4-yl)methylamine
• 4-[(Methylamino)methyl]tetrahydropyran
• methyl(oxan-4-ylmethyl)amine
• N-METHYL-1-(TETRAHYDRO-2H-PYRAN-4-YL)METHANAMINE
• N-methyl-1-(oxan-4-yl)methanamine
• 2H-PYRAN-4-METHANAMINE, TETRAHYDRO-N-METHYL-
• methyl[(oxan-4-yl)methyl]amine
• WMBCUXKYKVTJRF-UHFFFAOYSA-N
• HT044
• N-methyl-1-(4-oxan
• N-methyl-1-(4-oxanyl)methanamine
• SCHEMBL552779
• EN300-72391
• N-Methyl(tetrahydro-2H-pyran-4-yl) methanamine
• AKOS005145905
• AM20100143
• FT-0685128
• CS-0048872
• N-methyl-N-tetrahydro-2H-pyran-4-ylmethylamine
• PS-4784
• methyl (tetrahydropyran-4-ylmethyl)amine
• 439081-52-4
• TETRAHYDRO-N-METHYL-2H-PYRAN-4-METHANAMINE
• PB32464
• MFCD06739009
• DTXSID401266051
• N-methyl-1-tetrahydropyran-4-yl-methanamine;Methyl-(tetrahydropyran-4-ylmethyl)amine
• J-523633
• N-Methyl-tetrahydropyran-4-methanamine
• BCP18404
• A826452
• methyl-(tetrahydro-pyran-4-ylmethyl)-amine, AldrichCPR
• 4-(N-Ethyl-N-2-hydroxyethyl)-2-methylphenylenediaminesulfate
• SY030643
• DB-013293
• N-METHYL-1-TETRAHYDROPYRAN-4-YL-METHANAMINE

• MDL： MFCD06739009
• Inchi： 1S/C7H15NO/c1-8-6-7-2-4-9-5-3-7/h7-8H,2-6H2,1H3
• InChI Key： WMBCUXKYKVTJRF-UHFFFAOYSA-N
• SMILES： O1CCC(CNC)CC1

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 0.4

Experimental Properties

• Density: 0.897±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 179.8±13.0 ºC (760 Torr),
• Flash Point: 65.1±9.3 ºC,
• Refractive Index: 1.436
• Solubility: Dissolution (96 g/l) (25 º C),
• PSA: 21.26000
• LogP: 1.02330

methyl(oxan-4-ylmethyl)amine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on methyl(oxan-4-ylmethyl)amine

Comprehensive Overview of Methyl(oxan-4-ylmethyl)amine (CAS No. 439081-52-4): Properties, Applications, and Industry Insights

Methyl(oxan-4-ylmethyl)amine (CAS No. 439081-52-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This secondary amine, featuring a tetrahydropyran (oxane) ring, serves as a versatile building block in drug discovery and material science. The compound's molecular formula C₇H₁₅NO combines lipophilic (oxane) and hydrophilic (amine) properties, making it valuable for modulating pharmacokinetic parameters in bioactive molecules.

Recent studies highlight the growing demand for heterocyclic amine derivatives like methyl(oxan-4-ylmethyl)amine in medicinal chemistry. Its oxane moiety contributes to improved metabolic stability compared to linear ether analogs, addressing a key challenge in drug development. Pharmaceutical researchers frequently search for "CAS 439081-52-4 solubility" and "methyl(oxan-4-ylmethyl)amine synthesis," reflecting industry interest in its practical applications. The compound's balanced polarity (LogP ~0.8) makes it particularly useful for CNS-targeting compounds where blood-brain barrier penetration is crucial.

The synthesis of 439081-52-4 typically involves reductive amination between 4-oxanecarbaldehyde and methylamine, followed by purification through fractional distillation or column chromatography. Analytical data shows characteristic NMR peaks at δ 2.45 (N-CH₃) and δ 2.75 (N-CH₂-), with the oxane protons appearing between δ 1.50-3.80. These spectral features help researchers verify compound purity, a frequent concern evidenced by search queries like "methyl(oxan-4-ylmethyl)amine NMR reference."

In material science, methyl(oxan-4-ylmethyl)amine serves as a precursor for functionalized polymers. Its ability to form hydrogen bonds while maintaining structural rigidity makes it valuable for creating self-healing materials—a trending topic in sustainable technology. The compound's thermal stability (decomposition >200°C) also supports applications in high-performance coatings, aligning with industry searches for "heat-resistant amine additives."

Environmental considerations are increasingly important for specialty chemicals. Methyl(oxan-4-ylmethyl)amine demonstrates favorable biodegradation profiles in OECD 301 tests, addressing regulatory concerns about persistent organic compounds. This eco-friendly aspect responds to growing searches for "green chemistry building blocks" and "sustainable amine derivatives," particularly in European and North American markets.

Quality control standards for CAS 439081-52-4 require rigorous impurity profiling. Common byproducts include bis(oxan-4-ylmethyl)amine and N-methylformamide, which can be monitored via GC-MS or HPLC. Analytical methods are frequently discussed in research forums, with particular interest in "HPLC methods for methyl(oxan-4-ylmethyl)amine" and "439081-52-4 stability studies."

The future outlook for methyl(oxan-4-ylmethyl)amine appears promising, especially in proteolysis-targeting chimera (PROTAC) development—a cutting-edge area in drug discovery. Its structural features enable optimal linker design between E3 ligase binders and target proteins. This application aligns with surging interest in "small molecule degraders" and "targeted protein degradation," which have seen 300% growth in PubMed citations since 2020.

Handling and storage recommendations for 439081-52-4 emphasize moisture control (recommended storage at 2-8°C under nitrogen) to prevent amine oxidation. These practical considerations generate frequent technical queries, including "methyl(oxan-4-ylmethyl)amine shelf life" and "amine inhibitor additives," indicating the compound's expanding industrial adoption.